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Compound of Interest

Compound Name: 1-Hexene

Cat. No.: B165129

This in-depth technical guide provides a comprehensive overview of the core thermochemical
data for 1-hexene. Designed for researchers, scientists, and professionals in drug
development, this document summarizes key quantitative data, outlines experimental
methodologies, and illustrates the logical workflow for determining these properties.

Core Thermochemical Data

The following tables summarize the essential thermochemical properties of 1-hexene,
facilitating easy comparison and reference.

Table 1: Enthalpy and Gibbs Free Energy of Formation

Property Value Units Phase Reference
Standard
Enthalpy of -43.5 kJ/mol Gas [1]

Formation (AfH°®)

Standard
Enthalpy of -74.2 kJ/mol Liquid [1]
Formation (AfH®)

Standard Gibbs
Free Energy of 87.50 kJ/mol Not Specified [2]
Formation (AfG®)

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b165129?utm_src=pdf-interest
https://www.benchchem.com/product/b165129?utm_src=pdf-body
https://www.benchchem.com/product/b165129?utm_src=pdf-body
https://en.wikipedia.org/wiki/1-Hexene_(data_page)
https://en.wikipedia.org/wiki/1-Hexene_(data_page)
https://www.chemeo.com/cid/20-747-0/1-Hexene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Table 2: Molar Entropy and Heat Capacity

. Temperatur
Property Value Units Phase Reference
e (K)
Standard
Standard
Molar 295.2 J/(mol-K) Liquid N [1]
Conditions
Entropy (S°)
Ideal Gas
Heat Not Specified  J/(mol-K) Gas Not Specified  [2]
Capacity (Cp)
Liquid Phase
o Standard
Heat 183.3 J/(mol-K) Liquid - [1]
. Conditions
Capacity (Cp)
Liquid Phase
Heat 182.77 J/(mol-K) Liquid 298.56 [3114]
Capacity (Cp)
Liquid Phase
Heat 183.30 J/(mol-K) Liquid 298.15 [3114]
Capacity (Cp)

Table 3: Phase Change and Other Properties
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Property Value Units Reference

Enthalpy of N
o Not Specified kJ/mol [2]
Vaporization (AvapH®)

Enthalpy of Fusion

Not Specified kJ/mol [2]
(AfusH®)
Entropy of Fusion

70.07 J/(mol-K) [5]
(AfusS)
Heat of Combustion

-4003.75 kJ/mol [2]
(Ac,grossH)
Triple Point

133.39 K [1]
Temperature
Critical Temperature 504 K [1]
Critical Pressure 3.158 MPa [1]

Experimental Protocols

The determination of the thermochemical data presented above relies on a variety of
established experimental techniques. While detailed, step-by-step protocols are found within
the cited literature, this section outlines the fundamental methodologies employed.

Calorimetry: This is a primary technique for measuring heat changes associated with chemical
reactions or physical state changes.

o Combustion Calorimetry: To determine the enthalpy of formation, the heat of combustion of
1-hexene is measured. A precisely weighed sample is completely burned in a bomb
calorimeter under an oxygen atmosphere. The temperature change of the surrounding water
is meticulously measured to calculate the heat released. The standard enthalpy of formation
is then derived using Hess's Law.[6]

e Low-Temperature Calorimetry: This method is used to measure heat capacities and
enthalpies of phase transitions (like fusion) at low temperatures. The substance is cooled to
a very low temperature, and then heat is added in small, known increments. The resulting

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.chemeo.com/cid/20-747-0/1-Hexene
https://www.chemeo.com/cid/20-747-0/1-Hexene
https://webbook.nist.gov/cgi/cbook.cgi?ID=C592416&Mask=1F
https://www.chemeo.com/cid/20-747-0/1-Hexene
https://en.wikipedia.org/wiki/1-Hexene_(data_page)
https://en.wikipedia.org/wiki/1-Hexene_(data_page)
https://en.wikipedia.org/wiki/1-Hexene_(data_page)
https://www.benchchem.com/product/b165129?utm_src=pdf-body
https://www.researchgate.net/publication/303411329_Heats_of_hydrogenation_Experimental_and_computational_hydrogen_thermochemistry_of_organic_compounds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

temperature increase is measured to determine the heat capacity as a function of
temperature.[3]

Vapor Pressure Measurements: The enthalpy of vaporization can be determined by measuring
the vapor pressure of 1-hexene at different temperatures. The relationship between vapor
pressure and temperature is described by the Clausius-Clapeyron equation, from which the
enthalpy of vaporization can be calculated.

Spectroscopic Techniques: While not directly measuring thermochemical properties,
spectroscopic methods can provide data that, in conjunction with statistical mechanics, can be
used to calculate thermodynamic functions like entropy and heat capacity for the ideal gas
state.

Logical Workflow for Thermochemical Data
Determination

The following diagram illustrates the logical workflow from experimental measurements to the
final thermochemical data for a compound like 1-hexene.
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Experimental Measurements

Vapor Pressure Calorimetry Spectroscopic
Measurements (Combustion, Low Temperature) Measurements

Piimary Experimental Data
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Caption: Logical workflow for determining thermochemical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165129#thermochemical-data-for-1-hexene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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